1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA

• IUPAC Name: 2-methyl-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H15N3OS2/c1-12-7-5-6-10-14(12)16(22)20-17(23)21-18-19-15(11-24-18)13-8-3-2-4-9-13/h2-11H,1H3,(H2,19,20,21,22,23)
• InChI Key: PHVHMRYPNZEKFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C18H15N3OS2
• Molecular Weight: 353.5 g/mol

Description

1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA is a synthetic organic compound that belongs to the class of thioureas. Thioureas are known for their diverse biological activities and applications in various fields such as medicinal chemistry, agriculture, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA typically involves the reaction of 2-methylbenzoyl chloride with 4-phenyl-1,3-thiazol-2-amine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with thiourea to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, would be necessary to maximize yield and purity. Continuous flow reactors and automated synthesis platforms might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The thiourea moiety can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Alkyl halides in the presence of a base like potassium carbonate in acetonitrile.

Major Products

Oxidation: Corresponding sulfoxides or sulfones.

Reduction: Reduced thiourea derivatives.

Substitution: Alkylated thiourea products.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA involves its interaction with specific molecular targets. The compound may inhibit enzymes or receptors involved in critical biological pathways. For example, it could bind to the active site of an enzyme, blocking its activity and thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)UREA: Similar structure but lacks the thiourea moiety.

1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOCARBAMATE: Contains a thiocarbamate group instead of thiourea.

Uniqueness

1-(2-METHYLBENZOYL)-3-(4-PHENYL-1,3-THIAZOL-2-YL)THIOUREA is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to similar compounds.